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Compound of Interest

Compound Name: 3-Quinolin-3-ylphenol

Cat. No.: B8700851

Get Quote

Executive Summary
3-Quinolin-3-ylphenol (CAS: 107915-36-6) is a biaryl scaffold frequently utilized in medicinal

chemistry as a fragment for kinase inhibitors and receptor modulators. Its solubility profile is

governed by the interplay between the lipophilic quinoline core and the ionizable phenolic

hydroxyl group.

This guide provides a definitive technical analysis of its solubility in Dimethyl Sulfoxide (DMSO)

and Methanol (MeOH). DMSO is the superior solvent for high-concentration stock solutions

(>10 mM) due to its ability to disrupt

stacking interactions and accept hydrogen bonds from the phenolic moiety. Methanol serves as
a secondary solvent, primarily suitable for analytical dilution or specific reaction conditions, but
carries a higher risk of precipitation upon aqueous dilution.

Physicochemical Profile & Mechanistic Basis
Understanding the molecular descriptors is a prerequisite for predicting solubility behavior.
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Property Value (Approx.) Impact on Solubility

Molecular Weight 221.26 g/mol

Low MW favors solubility, but

rigid biaryl structure increases

lattice energy.

LogP (Predicted) ~3.5 - 3.8

Moderately lipophilic; poor

aqueous solubility at neutral

pH.

pKa (Quinoline N) ~4.9

Protonation at pH < 4

dramatically increases

aqueous solubility.

pKa (Phenol -OH) ~9.9 - 10.5

Deprotonation at pH > 10

increases aqueous solubility

(Phenolate formation).

H-Bond Donors 1 (Phenol OH)

Critical for interaction with

DMSO oxygen and Methanol

oxygen.

H-Bond Acceptors 2 (N, OH)

Quinoline nitrogen is a weak

acceptor; Phenol oxygen is a

donor/acceptor.

Structural Implications
The molecule consists of two aromatic systems linked by a single bond. The quinoline nitrogen

provides a basic center, while the phenol group provides a weak acidic center.

In DMSO: The sulfoxide oxygen of DMSO acts as a strong H-bond acceptor for the phenolic

proton. Simultaneously, the polarizable sulfur atom interacts favorably with the aromatic

-systems.

In Methanol: Methanol can both donate and accept hydrogen bonds. However, it lacks the

dipolar aprotic power of DMSO to effectively solvate the hydrophobic biaryl surface area,

leading to lower saturation limits.
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Solubility in DMSO (Dimethyl Sulfoxide)
Status:Primary Solvent (Recommended)

Theoretical Capacity
Based on structural analogs (e.g., 3-phenylquinoline and 3-hydroxyquinoline), 3-Quinolin-3-
ylphenol is predicted to have high solubility in DMSO, typically exceeding 50 mg/mL (approx.

225 mM).

Preparation Protocol: 10 mM Stock Solution
Objective: Prepare 1 mL of a 10 mM stock solution for biological assays.

Weighing: Accurately weigh 2.21 mg of 3-Quinolin-3-ylphenol into a sterile 1.5 mL

microcentrifuge tube or amber glass vial.

Note: Use amber glass to prevent potential photodegradation of the quinoline moiety.

Solvent Addition: Add 1.0 mL of high-purity (>99.9%) anhydrous DMSO.

Caution: DMSO is hygroscopic. Use fresh aliquots to prevent water uptake, which

decreases solubility.

Dissolution: Vortex vigorously for 30–60 seconds.

Visual Check: Solution should be clear and slightly yellow. If particles persist, sonicate in a

water bath at 37°C for 5 minutes.

Sterilization (Optional): If used for cell culture, filter through a 0.22 µm PTFE or Nylon syringe

filter. Do not use Cellulose Acetate, as DMSO degrades it.

Storage & Stability
Temperature: Store at -20°C.

Freeze-Thaw: Stable for roughly 3–5 freeze-thaw cycles. If precipitation is observed upon

thawing, warm to 37°C and vortex.
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Hygroscopicity: DMSO stocks absorb atmospheric water. A water content >10% can cause

the compound to crash out. Seal vials tightly with Parafilm.

Solubility in Methanol (MeOH)
Status:Secondary Solvent (Analytical/Synthetic)

Theoretical Capacity
Solubility in methanol is moderate, estimated at 5–20 mg/mL. While sufficient for HPLC sample

preparation, it is not recommended for long-term storage of high-concentration libraries due to

solvent evaporation and lower solvation energy.

Operational Considerations
LC-MS Preparation: Methanol is the preferred solvent for preparing samples for Reverse

Phase HPLC/MS because it is compatible with mobile phases (unlike DMSO, which can

cause peak broadening or early elution artifacts).

Recrystallization: Methanol (or MeOH/Water mixtures) is often a suitable solvent system for

purifying this class of compounds.

Protocol: Analytical Sample Preparation
Dissolution: Dissolve ~1 mg of compound in 1 mL of Methanol (HPLC Grade).

Filtration: Filter through a 0.2 µm PTFE filter to remove any micro-particulates before

injection.

Dilution: If diluting with water for the mobile phase, ensure the organic ratio remains >50%

initially to prevent precipitation, then gradient down.

Experimental Determination Protocols
Since specific literature values for this CAS are rare, researchers must validate solubility

empirically.

Method A: Kinetic Solubility (High Throughput)
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Best for: Rapid estimation during screening.

Prepare a 10 mM DMSO stock.

Spike DMSO stock into aqueous buffer (PBS, pH 7.4) to a final concentration of 2% DMSO.

Measure turbidity via nephelometry or UV-Vis absorption (shift in baseline).

Result: Defines the "precipitation limit" in assay media.

Method B: Thermodynamic Solubility (Shake-Flask)
Best for: Accurate saturation data.

Start: Solid Compound

Add Solvent (DMSO or MeOH)
(Excess Solid)

Shake/Stir
(24-48h @ 25°C)

Filtration / Centrifugation
(Remove Undissolved Solid)

Quantify Supernatant
(HPLC-UV)

Click to download full resolution via product page

Caption: Standard "Shake-Flask" workflow for determining thermodynamic solubility saturation

points.
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Decision Logic for Solvent Selection
Choosing the right solvent depends entirely on the downstream application. Use the decision

tree below to guide your experimental design.

Select Application

Biological Assay
(Cell/Enzyme)

Analytical Chemistry
(HPLC/NMR)

Chemical Synthesis
(Reaction)

Use DMSO

High Conc.
Miscible w/ Media NMR (d6)

Use Methanol

LC-MS

Use DCM/CDCl3

NMR (CDCl3) High Temp
Coupling

Nucleophilic
Substitution

Click to download full resolution via product page

Caption: Decision matrix for selecting DMSO vs. Methanol based on experimental

requirements.

Troubleshooting & Optimization
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Issue Cause Solution

Precipitation in Media
"Crash-out" upon dilution into

aqueous buffer.

(1) Lower final concentration.

(2) Increase DMSO % (if

tolerated). (3) Add surfactant

(e.g., 0.05% Tween-80).

Cloudy DMSO Stock
Water absorption or saturation

reached.

(1) Warm to 37°C. (2)

Sonicate. (3) Dry DMSO over

molecular sieves.

Yellowing of Solution
Oxidation of phenol/quinoline

(Quinone formation).

(1) Store under

Nitrogen/Argon. (2) Use amber

vials. (3) Check purity via LC-

MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. organicchemistrydata.org [organicchemistrydata.org]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/4-_Isoquinolin-3-yl_phenol
https://organicchemistrydata.org/hansreich/resources/pka/pka_data/pka-compilation-williams.pdf
https://organicchemistrydata.org/hansreich/resources/pka/
https://www.gaylordchemical.com/
https://www.benchchem.com/product/b8700851?utm_src=pdf-custom-synthesis#bc-rfq
https://organicchemistrydata.org/hansreich/resources/pka/pka_data/pka-compilation-williams.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8700851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Guide: Solubility Profile and Handling of 3-
Quinolin-3-ylphenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8700851/docs#technical-guide-solubility-profile-and-
handling-of-3-quinolin-3-ylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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